![molecular formula C12H27NO B8535288 2-[Ethyl(octyl)amino]ethanol CAS No. 45124-27-4](/img/structure/B8535288.png)
2-[Ethyl(octyl)amino]ethanol
Cat. No. B8535288
M. Wt: 201.35 g/mol
InChI Key: GEYOOTMWOUBUQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:12]1[CH2:13][O:14]1.[CH2:1]([CH3:2])[NH:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH3:11].[CH3:15][CH2:16][OH:17]>>[CH2:1]([CH3:2])[N:3]([CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH3:11])[CH2:12][CH2:13][OH:14]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CO1
|
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCCCCNCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCCCCCCCN(CC)CCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
